Cas no 1553764-26-3 (3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid)

• Product Name: 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid
• CAS No: 1553764-26-3
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 6124785
• PubChem ID: 84010165
• Update Time: 2025-11-02

3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid
• 1553764-26-3
• EN300-19270358

• Inchi： 1S/C14H13NO3S/c1-8-3-5-10(6-4-8)12-7-11(15-9(2)16)13(19-12)14(17)18/h3-7H,1-2H3,(H,15,16)(H,17,18)
• InChI Key： JEMDVEQGGFSTNH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC(C)=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 275.06161445g/mol
• Monoisotopic Mass: 275.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid

3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid (CAS No. 1553764-26-3): A Comprehensive Overview

3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid, identified by its Chemical Abstracts Service Number (CAS No. 1553764-26-3), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both an amide group and a carboxylic acid moiety in its structure imparts unique reactivity and functionality, making it a valuable scaffold for the development of novel therapeutic agents and advanced materials.

The structural motif of 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid combines the aromatic stability of the thiophene ring with the polar characteristics of the amide and carboxylic acid functional groups. This combination not only enhances solubility in polar solvents but also facilitates interactions with biological targets such as enzymes and receptors. The 4-methylphenyl substituent further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on thiophene derivatives due to their potential applications in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The amide group in 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid serves as a key pharmacophore, enabling hydrogen bonding interactions with biological targets. This feature has been exploited in the design of molecules that exhibit potent activity against various diseases.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The carboxylic acid functionality allows for further derivatization via esterification, amidation, or coupling reactions, enabling the creation of libraries of compounds with tailored properties. Such libraries are invaluable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The synthesis of 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. Key steps typically include cyclization reactions to form the thiophene core, followed by functional group interconversions to introduce the amide and carboxylic acid moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications on the thiophene ring.

The pharmacological profile of derivatives of 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid has been extensively studied in recent years. Preclinical investigations have revealed promising activities against several disease models, including inflammation and cancer. For instance, certain analogs have demonstrated inhibitory effects on enzymes such as COX-2 and MMPs, which are implicated in pain and cancer progression. Additionally, structural analogs have shown potential as kinase inhibitors, targeting pathways involved in cell proliferation and survival.

The incorporation of computational methods into the study of this compound has further accelerated the discovery process. Molecular modeling techniques, such as docking studies and molecular dynamics simulations, have been used to predict binding modes and interactions between 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid derivatives and biological targets. These computational approaches complement experimental efforts by providing insights into structure-activity relationships and guiding the design of next-generation compounds.

In materials science, thiophene derivatives like 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid have found applications in organic electronics due to their conjugated π-systems. These systems are essential for charge transport in materials used in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. The presence of electron-withdrawing groups such as carboxylic acids can modulate charge injection properties, enhancing device performance.

The environmental impact of synthesizing and utilizing 3-acetamido-5-(4-methylphenyl)thiophene-2-carboxylic acid is also a consideration in modern research practices. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste generation and reducing reliance on hazardous reagents. Such efforts align with broader initiatives to promote environmentally responsible chemical synthesis.

The future prospects for this compound are promising, with ongoing research exploring new therapeutic applications and material innovations. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced efficacy and selectivity for therapeutic use. Additionally, advancements in synthetic methodologies will continue to facilitate access to complex thiophene-based molecules.